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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-(glutaric acid) (DSPE-Glutaric Acid) is a

functionalized phospholipid that has emerged as a critical component in the field of drug

delivery and nanomedicine. Its unique amphiphilic structure, combined with a terminal

carboxylic acid group, provides a versatile platform for the formulation of sophisticated drug

carriers and targeted therapeutic systems. This technical guide provides a comprehensive

overview of DSPE-glutaric acid, including its chemical properties, formulation methodologies,

and key applications in research and drug development.

DSPE-glutaric acid consists of a hydrophilic head group containing the glutaric acid moiety

and two hydrophobic stearic acid tails.[1][2][3] This structure allows it to self-assemble in

aqueous environments into various nanostructures, such as liposomes and micelles, making it

an excellent candidate for encapsulating both hydrophilic and lipophilic drug molecules.[1][3]

The terminal carboxylic acid group serves as a reactive handle for the covalent attachment of

targeting ligands, polymers, and other functional molecules, enabling the creation of tailored

drug delivery systems with enhanced efficacy and reduced side effects.

Physicochemical Properties
A thorough understanding of the physicochemical properties of DSPE-glutaric acid is essential

for its effective application in formulation development.
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Property Value Reference

Molecular Formula C46H88NO11P

Molecular Weight 862.16 g/mol

Appearance White to off-white powder

Solubility

Soluble in chloroform,

methanol, and other organic

solvents. Forms

liposomes/nanoparticles in

aqueous media.

Storage -20°C for long-term storage.

Formulation of DSPE-Glutaric Acid-Based
Nanoparticles
DSPE-glutaric acid is a key excipient in the preparation of various types of nanoparticles,

including liposomes and polymeric nanoparticles. The choice of formulation method depends

on the desired characteristics of the final product, such as particle size, drug loading, and

release profile.

Liposome Preparation via Thin-Film Hydration
The thin-film hydration method is a widely used technique for the preparation of liposomes.

Experimental Protocol:

Lipid Film Formation:

Dissolve DSPE-glutaric acid and other lipid components (e.g., phosphatidylcholine,

cholesterol) in a suitable organic solvent (e.g., chloroform, methanol, or a mixture thereof)

in a round-bottom flask.

The organic solvent is then removed under reduced pressure using a rotary evaporator to

form a thin, uniform lipid film on the inner surface of the flask.
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To ensure complete removal of the organic solvent, the flask is typically left under high

vacuum for several hours or overnight.

Hydration:

The lipid film is hydrated with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4)

by gentle rotation. The temperature of the hydration buffer should be above the phase

transition temperature (Tc) of the lipids.

This process results in the formation of multilamellar vesicles (MLVs).

Size Reduction (Extrusion):

To obtain unilamellar vesicles with a defined size, the MLV suspension is subjected to an

extrusion process.

The suspension is passed through polycarbonate membranes with specific pore sizes

(e.g., 100 nm) multiple times using a lipid extruder. This results in the formation of small

unilamellar vesicles (SUVs) with a narrow size distribution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lipid Film Formation

Hydration

Size Reduction

Dissolve Lipids in Organic Solvent

Rotary Evaporation to Form Thin Film

Vacuum Drying

Hydration with Aqueous Buffer

Formation of Multilamellar Vesicles (MLVs)

Extrusion through Polycarbonate Membranes

Formation of Small Unilamellar Vesicles (SUVs)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Phase Aqueous Phase

Nanoparticle Formation

Dissolve Polymer, Drug, and DSPE-Glutaric Acid in Organic Solvent

Emulsification (Homogenization/Sonication)

Dissolve Surfactant in Water

Solvent Evaporation

Nanoparticle Precipitation

Purification (Centrifugation/Washing)

Lyophilization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12392790?utm_src=pdf-body-img
https://www.benchchem.com/product/b12392790?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Schematic-illustration-of-integrin-mediated-signaling-pathway-that-regulates-actin_fig3_326717380
https://www.researchgate.net/figure/Schematic-illustration-of-integrin-mediated-signaling-pathway-that-regulates-actin_fig3_273702127
https://www.researchgate.net/figure/Schematic-overview-of-the-integrin-signaling-A-Signaling-pathways-downstream-of-FAK_fig2_23153276
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [DSPE-Glutaric Acid: A Functionalized Lipid for
Advanced Research and Drug Delivery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392790#dspe-glutaric-acid-as-a-functionalized-
lipid-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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